Cas no 6318-07-6 ((17beta)-17-ethyl-17-hydroxyestr-5(10)-en-3-one)

• Product Name: (17beta)-17-ethyl-17-hydroxyestr-5(10)-en-3-one
• CAS No: 6318-07-6
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 959023
• PubChem ID: 230975
• Update Time: 2025-04-19

(17beta)-17-ethyl-17-hydroxyestr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

• (17beta)-17-ethyl-17-hydroxyestr-5(10)-en-3-one
• 17-ETHYNYLESTRADIOL; 17a-Ethynylestriol); 17-Ethynylestriol;
• 17-alpha-Ethyl-19-nor-delta(sup 5(10))-androsten-17-beta-ol-3-one
• 6318-07-6
• Q27148621
• 17-Hydroxy-19-norpregn-5(10)-en-3-one
• 17-Hydroxy-19-nor-17-alpha-pregn-5(10)-en-3-one
• NSC-26421
• (8R,9S,13S,14S,17S)-17-ethyl-17-hydroxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• NSC26421
• 19-Nor-17-alpha-pregn-5(10)-en-3-one, 17-beta-hydroxy-
• CHEBI:79526
• 17-Hydroxy-19-nor-17alpha-pregn-5(10)-en-3-one
• NSC 26421
• 19-Nor-17-alpha-pregn-5(10)-en-3-one, 17-hydroxy-
• DTXSID30979159

• Inchi： 1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h16-18,22H,3-12H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key： FWRAUZJFURIEHP-SLHNCBLASA-N
• SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 302.2247
• Monoisotopic Mass: 302.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 441.9°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.555
• PSA: 37.3
• LogP: 4.41340